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Compound of Interest

Compound Name: 3-Methoxybenzeneboronic acid-d3

Cat. No.: B7899274

Essential Safety and Handling Guide for 3-
Methoxybenzeneboronic acid-d3

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety and logistical
information for the use of 3-Methoxybenzeneboronic acid-d3, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment

3-Methoxybenzeneboronic acid is classified as a hazardous substance.[1] It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]
Therefore, strict adherence to PPE protocols is mandatory to minimize exposure and ensure
laboratory safety.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1 standard
or European Standard EN166.
A face shield may be required
for splash hazards.[1][3][4]

Protects eyes from dust
particles and potential
splashes which can cause

serious irritation.[1][4]

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

(516171

Prevents skin contact with the
chemical.[6] Proper glove
removal technique is essential

to avoid contamination.

Body Protection

A laboratory coat, fully
buttoned. Long pants and
closed-toe shoes are
mandatory.[5][6][7]

Protects skin and clothing from
accidental spills and

contamination.[5]

Respiratory Protection

Required when dusts are
generated. Use a
NIOSH/MSHA-approved N95
respirator or higher if
engineering controls are

insufficient.[5]

Prevents inhalation of the
powdered compound, which

can cause respiratory irritation.

[1](21[4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 3-

Methoxybenzeneboronic acid-d3.

1. Preparation and Engineering Controls:

handling the solid compound or generating dust.[1][8][9]

Keep the container tightly closed when not in use.[1][9]

Ensure that an eyewash station and safety shower are readily accessible.[4][6]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
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2. Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.[6]

3. Weighing and Aliquoting:

o Perform all weighing and aliquoting of the solid compound within a chemical fume hood to
control dust.[5]

o Use a disposable weighing paper or container to prevent contamination of balances.[5]

o Handle the compound gently to avoid generating dust.[5]

4. Solution Preparation:

e Ensure all glassware is clean and dry.[5]

o Slowly add the solvent to the vessel containing the weighed compound to avoid splashing.[5]
« If heating or sonication is required, ensure the container is appropriately sealed or vented.[5]

o Clearly label the prepared solution with the compound name, concentration, solvent, and
date.[5]

5. Post-Handling:

» Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][8]
o Clean the work area to remove any residual chemical.[6]

o Properly remove and dispose of contaminated gloves and any other disposable PPE.[6]

Disposal Plan

Proper disposal of 3-Methoxybenzeneboronic acid-d3 and its containers is essential to
prevent environmental contamination and ensure compliance with local, regional, and national
hazardous waste regulations.[1]
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Waste Chemical: Dispose of excess or unwanted 3-Methoxybenzeneboronic acid-d3 as
hazardous waste. Do not empty into drains.[1][6] The chemical should be collected in a
suitable, labeled container for disposal by a licensed waste disposal company.[6]

Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing papers, and paper towels, should also be disposed of as hazardous
chemical waste.[5][6]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The cleaned container can then be disposed of
according to local regulations.[6]

Emergency Procedures

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing. If you feel unwell, call a POISON CENTER or doctor.[1]

Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get
medical advice. Take off contaminated clothing and wash it before reuse.[1]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice.[1]

Ingestion: If swallowed, clean the mouth with water and get medical attention.[1]

Spill: In case of a spill, evacuate the area. Avoid breathing dust. Wear appropriate PPE and
contain the spill using an inert absorbent material.[6][9] Collect the spilled material and place
it in a suitable container for disposal.[1]
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Caption: Workflow for the safe handling of 3-Methoxybenzeneboronic acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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